molecular formula C14H10O5 B2414064 3-(3-Formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde CAS No. 1219927-05-5

3-(3-Formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde

Cat. No. B2414064
CAS RN: 1219927-05-5
M. Wt: 258.229
InChI Key: CPRVARVYXFFOOH-UHFFFAOYSA-N
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Description

3-(3-Formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde, also known as FHBA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Material Science

Bis-aldehyde monomers, including derivatives related to 3-(3-Formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde, have been synthesized and explored for their potential in creating electrically conductive pristine polyazomethines. These compounds were polymerized with diamines to yield poly(azomethine)s, which were subjected to a variety of characterizations such as FT-IR, NMR, and thermogravimetric analysis. The electrical conductivity of these polymers, measured through the four-probe method, exhibited significant promise for applications in material science, especially considering their relatively high conductivity compared to previously reported values (Hafeez et al., 2019).

Analytical Chemistry

Studies on chlorinated 3,4-dihydroxybenzaldehydes, which share structural similarities with this compound, have provided insights into their spectroscopic properties. NMR spectroscopy was utilized to explore the spectral characteristics and solubility behaviors of these compounds, revealing the influence of formyl and hydroxyl groups on their chemical shifts and solubility in various solvents (Kolehmainen et al., 1995).

Catalysis and Reaction Mechanisms

Research into the catalytic conversion of 2-hydroxybenzaldehyde over palladium surfaces using density functional theory has shed light on potential pathways for the conversion of compounds structurally related to this compound. This study outlined reaction schemes for the transformation of 2-hydroxybenzaldehyde into valuable chemical intermediates, highlighting the role of metal surfaces in facilitating such conversions and their kinetic modeling (Verma & Kishore, 2017).

properties

IUPAC Name

3-(3-formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10O5/c15-7-9-3-1-5-11(13(9)17)19-12-6-2-4-10(8-16)14(12)18/h1-8,17-18H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPRVARVYXFFOOH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)OC2=CC=CC(=C2O)C=O)O)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1219927-05-5
Record name 3-(3-formyl-2-hydroxyphenoxy)-2-hydroxybenzaldehyde
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